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Compound Name: 2,4-Dichloro-6-nitrobenzonitrile

Cat. No.: B8554047

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,4-Dichloro-6-nitrobenzonitrile is a substituted aromatic compound containing chloro, nitro,

and nitrile functional groups. These moieties impart specific reactivity and potential for this

molecule to serve as a versatile intermediate in organic synthesis. Specifically, the electron-

withdrawing nature of the nitro and nitrile groups, combined with the directing effects of the

chlorine atoms, makes the benzene ring susceptible to various chemical transformations. This

guide provides a comprehensive overview of the available technical information for 2,4-
Dichloro-6-nitrobenzonitrile, addressing its chemical properties, plausible synthetic routes,

potential applications, and safety considerations. It is important to note that this specific isomer

is not as extensively documented in major chemical databases as its congeners. Therefore,

this guide synthesizes direct information where available and draws logical inferences from

closely related compounds to provide a holistic and practical resource for professionals in the

field.
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Establishing a clear identity is the first step in understanding any chemical compound. While a

dedicated PubChem Compound ID (CID) for 2,4-Dichloro-6-nitrobenzonitrile is not readily

found in the PubChem database, its identity is confirmed through supplier catalogs.

Identifier Value Source

Chemical Name 2,4-dichloro-6-nitrobenzonitrile ChemicalBook[1]

PubChem CID Not found -

CAS Number

Not explicitly assigned in major

databases; supplier-specific

identifiers exist.

Labseeker[2]

Molecular Formula C₇H₂Cl₂N₂O₂ ChemicalBook[1]

Molecular Weight 217.01 g/mol Labseeker[2]

IUPAC Name 2,4-dichloro-6-nitrobenzonitrile -

The physicochemical properties of 2,4-Dichloro-6-nitrobenzonitrile are not well-documented

with experimental data. The table below presents available data and estimates based on

related compounds.

Property Value Source/Note

Melting Point No data available -

Boiling Point No data available -

Solubility

Expected to be sparingly

soluble in water, soluble in

organic solvents like toluene,

and dichloromethane.

Inferred from related

dichloronitrobenzene

compounds.

Appearance Likely a crystalline solid. Inferred from related isomers.

graph "Chemical_Structure" {
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node [shape=plaintext];
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edge [style=solid];

bgcolor="#FFFFFF";

// Benzene ring

N1 [pos="0,1.732!", label=""];

N2 [pos="-1.5,0.866!", label=""];

N3 [pos="-1.5,-0.866!", label=""];

N4 [pos="0,-1.732!", label=""];

N5 [pos="1.5,-0.866!", label=""];

N6 [pos="1.5,0.866!", label=""];

// Double bonds

N1 -- N2;

N2 -- N3;

N3 -- N4;

N4 -- N5 [style=dashed];

N5 -- N6;

N6 -- N1 [style=dashed];

// Atoms in the ring

C1 [pos="0,1.732!", label=<<b>C>>];

C2 [pos="-1.5,0.866!", label=<<b>C>>];

C3 [pos="-1.5,-0.866!", label=<<b>C>>];

C4 [pos="0,-1.732!", label=<<b>C>>];

C5 [pos="1.5,-0.866!", label=<<b>C>>];

C6 [pos="1.5,0.866!", label=<<b>C>>];

// Substituents

Cl1 [pos="-2.5,1.732!", label=<<b>Cl>>, fontcolor="#34A853"];

H1 [pos="-2.5,-1.732!", label=<<b>H>>];

Cl2 [pos="0,-2.8!", label=<<b>Cl>>, fontcolor="#34A853"];

H2 [pos="2.5,-1.732!", label=<<b>H>>];

N_nitro [pos="2.5,1.732!", label=<<b>N>>, fontcolor="#EA4335"];

O1_nitro [pos="3.5,1.2!", label=<<b>O>>, fontcolor="#EA4335"];

O2_nitro [pos="3.5,2.26!", label=<<b>O>>, fontcolor="#EA4335"];

CN_C [pos="-0.9,2.8!", label=<<b>C>>];

CN_N [pos="-1.5,3.5!", label=<<b>N>>];

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8554047?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


// Bonds to substituents

C2 -- Cl1;

C3 -- H1;

C4 -- Cl2;

C5 -- H2;

C6 -- N_nitro;

N_nitro -- O1_nitro [style=dashed];

N_nitro -- O2_nitro [label="+"];

O1_nitro [label="-"];

C1 -- CN_C;

CN_C -- CN_N [label="≡"];

}

Caption: Structure of 2,4-Dichloro-6-nitrobenzonitrile.

Synthesis and Plausible Pathways
While a specific, peer-reviewed synthesis protocol for 2,4-Dichloro-6-nitrobenzonitrile is not

readily available, a plausible synthetic route can be proposed based on established organic

chemistry principles and known syntheses of related compounds. A common method for

introducing a nitrile group to an aromatic ring is through the Sandmeyer reaction, starting from

the corresponding aniline. Another approach is the nucleophilic substitution of a halogen with

cyanide.

A potential precursor for the synthesis of 2,4-Dichloro-6-nitrobenzonitrile is 2,4-Dichloro-6-

nitroaniline. The synthesis could proceed via diazotization of the aniline followed by a

Sandmeyer reaction with a cyanide salt.

Hypothetical Synthesis Protocol:
Step 1: Diazotization of 2,4-Dichloro-6-nitroaniline

In a reaction vessel, dissolve 2,4-Dichloro-6-nitroaniline in a mixture of concentrated

hydrochloric acid and water.

Cool the mixture to 0-5 °C in an ice-salt bath with constant stirring.
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Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise, maintaining the

temperature below 5 °C.

Continue stirring for an additional 30 minutes at the same temperature to ensure complete

formation of the diazonium salt.

Step 2: Sandmeyer Cyanation

In a separate vessel, prepare a solution of copper(I) cyanide in aqueous sodium or

potassium cyanide.

Cool this solution to 0-5 °C.

Slowly add the cold diazonium salt solution from Step 1 to the cyanide solution with vigorous

stirring.

Allow the reaction mixture to warm to room temperature and then heat gently (e.g., to 50-60

°C) until the evolution of nitrogen gas ceases.

Cool the mixture and extract the product with an organic solvent such as dichloromethane or

toluene.

Wash the organic extract with water and brine, then dry over anhydrous sodium sulfate.

Remove the solvent under reduced pressure to yield the crude 2,4-Dichloro-6-
nitrobenzonitrile, which can be further purified by recrystallization or column

chromatography.

Caption: Plausible synthesis via Sandmeyer reaction.

Potential Applications in Research and Drug
Development
The biological activity of nitro-containing compounds is well-established, with many exhibiting

antimicrobial and other therapeutic properties.[3][4] The nitro group can undergo bioreduction

in cellular environments, leading to reactive species that can induce cellular damage in target

organisms.[3]
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Given its structure, 2,4-Dichloro-6-nitrobenzonitrile is a promising candidate for a scaffold or

intermediate in the synthesis of novel bioactive molecules. The nitrile group can be hydrolyzed

to a carboxylic acid or reduced to an amine, providing further points for molecular elaboration.

The chlorine atoms can be substituted via nucleophilic aromatic substitution, allowing for the

introduction of other functional groups to modulate activity and physicochemical properties.

Potential areas of application include:

Agrochemicals: Many commercial herbicides and pesticides are substituted nitroaromatic

compounds.[5]

Pharmaceuticals: As an intermediate for the synthesis of more complex molecules with

potential therapeutic activities, such as anticancer or antimicrobial agents.[4]

Material Science: As a monomer or additive in the synthesis of specialty polymers.

Safety and Toxicological Profile
Specific toxicological data for 2,4-Dichloro-6-nitrobenzonitrile is not available. However,

based on the known hazards of related compounds like dichloronitrobenzenes, it should be

handled with extreme caution. The following information is based on the safety profile of 2,4-

Dichloronitrobenzene and should be considered as a guideline.

Hazard Class Hazard Statement

Acute Toxicity, Oral Harmful if swallowed.

Acute Toxicity, Dermal Toxic in contact with skin.

Skin Corrosion/Irritation Causes skin irritation.

Serious Eye Damage/Irritation Causes serious eye irritation.

Germ Cell Mutagenicity May cause heritable genetic damage.

Carcinogenicity Suspected of causing cancer.

Hazardous to the Aquatic Environment Toxic to aquatic life with long-lasting effects.

(Information derived from the safety data for 2,4-Dichloronitrobenzene)[6]
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Handling and Personal Protective Equipment (PPE)
Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.

Eye/Face Protection: Wear chemical safety goggles and/or a face shield.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and

closed-toe shoes.

Respiratory Protection: If working with powders or in a poorly ventilated area, use a NIOSH-

approved respirator with an appropriate cartridge.

First-Aid Measures
After Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.

Consult a physician.

In Case of Skin Contact: Immediately wash off with soap and plenty of water. Remove

contaminated clothing. Consult a physician.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.

Conclusion
2,4-Dichloro-6-nitrobenzonitrile is a chemical compound with significant potential as a

synthetic intermediate in various fields, including pharmaceuticals and agrochemicals.

However, there is a notable lack of comprehensive data in the public domain regarding its

specific physicochemical properties, synthesis, and toxicology. This guide has provided a

summary of the available information and plausible scientific inferences to aid researchers.

Further experimental characterization of this compound is necessary to fully unlock its potential

and ensure its safe handling and application.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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